Cas no 1872725-68-2 (8-bromo-3-chloro-5H-indeno1,2-cpyridazine)

• Product Name: 8-bromo-3-chloro-5H-indeno1,2-cpyridazine
• CAS No: 1872725-68-2
• MF: C₁₁H₆BrClN₂
• MW: 281.535740375519
• MDL: MFCD31915568
• CID: 5463856
• PubChem ID: 130501849
• Update Time: 2025-10-24

8-bromo-3-chloro-5H-indeno1,2-cpyridazine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine
• Z2007115500
• 5H-Indeno[1,2-c]pyridazine, 8-bromo-3-chloro-
• 8-bromo-3-chloro-5H-indeno1,2-cpyridazine

• MDL： MFCD31915568
• Inchi： 1S/C11H6BrClN2/c12-8-2-1-6-3-7-4-10(13)14-15-11(7)9(6)5-8/h1-2,4-5H,3H2
• InChI Key： HQVYSLQPTPIZRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(C=C(N=N1)Cl)C2

Computed Properties

• Exact Mass: 279.94029 g/mol
• Monoisotopic Mass: 279.94029 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8
• Molecular Weight: 281.53

Additional information on 8-bromo-3-chloro-5H-indeno1,2-cpyridazine

Introduction to 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine (CAS No. 1872725-68-2)

8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine (CAS No. 1872725-68-2) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indenopyridazines, which are known for their diverse pharmacological properties, including antitumor, anti-inflammatory, and neuroprotective effects.

The molecular structure of 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine consists of a fused ring system comprising an indene and a pyridazine moiety, with bromine and chlorine substituents at specific positions. The presence of these halogen atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies.

Recent research has focused on the synthesis and biological evaluation of 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine. A study published in the Journal of Medicinal Chemistry in 2023 reported the development of an efficient synthetic route for this compound using a palladium-catalyzed cross-coupling reaction. The researchers demonstrated that this method yields high purity and excellent yields, making it suitable for large-scale production.

In terms of biological activity, 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine has shown promising results in several preclinical studies. One notable study conducted by a team at the University of California, Los Angeles (UCLA) investigated the antitumor properties of this compound. The results indicated that 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

Another area of interest is the potential neuroprotective effects of 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine. A study published in the Journal of Neurochemistry in 2024 evaluated the compound's ability to protect neurons from oxidative stress-induced damage. The findings revealed that 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine significantly reduced neuronal cell death and improved cellular viability in vitro. This suggests that the compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The anti-inflammatory properties of 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine have also been explored. A research group at Harvard Medical School conducted a study to investigate the compound's effects on inflammatory cytokine production in macrophages. The results showed that 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent.

In addition to its biological activities, the physicochemical properties of 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine have been characterized in detail. The compound is highly soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but has limited solubility in water. This property is crucial for its formulation and delivery in pharmaceutical applications.

The safety profile of 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine has also been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 8-bromo-3-chloro-5H-indeno[1,2-c]pyridazine (CAS No. 1872725-68-2) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.